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Compound of Interest

Compound Name: 7-Methyl-3-thiocyanato-1H-indole

Cat. No.: B12833023

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and extrapolated
chemical properties, potential synthesis, and hypothetical biological activity of 7-Methyl-3-
thiocyanato-1H-indole. Due to the limited availability of direct experimental data for this
specific molecule, this guide synthesizes information from closely related analogs and the
constituent chemical moieties to offer a predictive profile for research and development
purposes.

Core Chemical Properties

Quantitative data for 7-Methyl-3-thiocyanato-1H-indole is not readily available in public
databases. The following table summarizes the known properties of the parent compound, 7-
methylindole, and provides estimated values for the target compound based on the addition of
a thiocyanate group at the C-3 position.
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Property

7-Methyl-1H-indole

7-Methyl-3-
thiocyanato-1H-
indole (Estimated)

Data Source

Molecular Formula CoHsN C1o0HsN2S [1112]
Molar Mass 131.17 g/mol 188.25 g/mol [1][2]
Off-white crystalline Predicted to be a
Appearance . ) ] [1]
solid crystalline solid
] ] Expected to be higher
Melting Point 82-84 °C ) N/A
than 7-methylindole
- ) Expected to be higher
Boiling Point 272-273 °C ) N/A
than 7-methylindole
) ) Predicted to be
- Soluble in organic ]
Solubility soluble in polar N/A

solvents

organic solvents

Spectral Data Analysis (Predicted)

While no specific spectral data for 7-Methyl-3-thiocyanato-1H-indole has been published, an

analysis of related compounds allows for the prediction of key spectral features.

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the indole

ring protons and the methyl group. The introduction of the electron-withdrawing thiocyanate

group at the C-3 position would likely cause a downfield shift of the C-2 proton.

e 13C NMR: The carbon NMR would show a signal for the thiocyanate carbon (-SCN) typically

in the range of 110-115 ppm. The C-3 carbon of the indole ring would experience a

significant downfield shift.

o IR Spectroscopy: A sharp, strong absorption band characteristic of the C=N stretch in the

thiocyanate group is expected around 2140-2160 cm™2.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) at m/z =

188, corresponding to the molecular weight of the compound.
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Synthesis and Experimental Protocols

A plausible synthetic route to 7-Methyl-3-thiocyanato-1H-indole involves the direct
thiocyanation of 7-methylindole at the C-3 position, which is the most nucleophilic position of
the indole ring. Several methods have been developed for the thiocyanation of indoles.[3]

Proposed Synthetic Protocol: Electrophilic
Thiocyanation

This protocol is adapted from general methods for the C-3 thiocyanation of indoles.
Materials:

e 7-Methylindole

e Ammonium thiocyanate (NHsSCN)

e lodine (I2)

o Methanol (MeOH)

e Dichloromethane (DCM)

o Saturated sodium thiosulfate solution (Naz2S203)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Silica gel for column chromatography
Procedure:

e To a solution of 7-methylindole (1.0 mmol) in methanol (10 mL) at 0 °C, add ammonium
thiocyanate (2.5 mmol).

o Stir the mixture for 10 minutes.
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e Slowly add a solution of iodine (1.1 mmol) in methanol (5 mL) to the reaction mixture.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by TLC.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate.

o Extract the mixture with dichloromethane (3 x 20 mL).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by silica gel column chromatography to yield 7-Methyl-3-
thiocyanato-1H-indole.

7-Methylindole + Electrophilic Quenching (Naz2S20s) Column 7 e A
[ NHsSCN + I2 in MeOH ) 0 ﬁmryanation] ™ & Extraction (DCM) Chromatography e e Al dalc

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 7-Methyl-3-thiocyanato-1H-indole.

Potential Biological Activity and Signaling Pathways

Indole derivatives and compounds containing a thiocyanate group are known to possess a
wide range of biological activities, including anticancer properties.[4][5] Specifically, 3-
thiocyanato-1H-indoles have been investigated as potential anticancer agents.[5] A related
compound, 7-Methyl-indole-ethyl-isothiocyanate, has been shown to induce apoptosis and cell
cycle arrest in endometrial cancer cells through the generation of reactive oxygen species
(ROS).[6]

Based on this, it is hypothesized that 7-Methyl-3-thiocyanato-1H-indole may exhibit
anticancer activity through the induction of oxidative stress, leading to apoptosis.

Hypothetical Signaling Pathway for Anticancer Activity
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The following diagram illustrates a potential mechanism of action for 7-Methyl-3-thiocyanato-
1H-indole in a cancer cell.
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Caption: Hypothetical ROS-mediated apoptotic pathway induced by the compound.
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Conclusion

7-Methyl-3-thiocyanato-1H-indole is a compound of interest for further investigation,
particularly in the context of medicinal chemistry and drug discovery. While direct experimental
data is sparse, the known properties of related indole and thiocyanate-containing molecules
suggest a promising profile for biological activity. The synthetic route is feasible based on
established indole chemistry. This guide provides a foundational framework for researchers to
begin exploring the synthesis, characterization, and biological evaluation of this novel indole
derivative. Further experimental work is necessary to validate these predictions and fully
elucidate the chemical and biological properties of 7-Methyl-3-thiocyanato-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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